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Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of diethyl methyl
malonate, a key intermediate in the synthesis of various pharmaceuticals and other
commercially important organic compounds.[1] This document summarizes its physical
properties, details experimental protocols for boiling point determination, and illustrates a
common synthetic pathway.

Core Physical Properties

Diethyl methylmalonate (CAS No. 609-08-5) is a colorless, transparent liquid with the molecular
formula C8H1404.[2][3] It serves as a crucial building block in organic synthesis, particularly in
the production of non-steroidal anti-inflammatory agents.[1]

Boiling Point Data

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid. This physical constant is a critical parameter for purification by
distillation and for overall process control in chemical synthesis. The boiling point of diethyl
methyl malonate is dependent on the ambient pressure.
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Boiling Point (°C) Pressure (mm Hg)
199.00 to 201.00 760

198-199 760

199 760

194-196 745

78-80 10

Sources:[4],[3][5],[2].,[6],[3]

Experimental Protocols for Boiling Point
Determination

Accurate determination of the boiling point is essential for characterizing and ensuring the
purity of diethyl methyl malonate. Several standard laboratory methods can be employed,
with the choice depending on the quantity of the sample available.

1. Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes (less than 1 mL) and provides a reasonably
accurate measurement.[7]

e Apparatus:
o Thiele tube
o Thermometer (calibrated)
o Small test tube (e.g., ignition tube)
o Capillary tube (sealed at one end)
o Heating oil (e.g., mineral oil)

o Bunsen burner or heating mantle
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o Stand and clamps

e Procedure:

[e]

Fill the small test tube with diethyl methyl malonate to a depth of approximately 1-2 cm.

o Place the capillary tube, with its sealed end pointing upwards, into the test tube containing
the sample.

o Attach the test tube to the thermometer using a rubber band or a small piece of wire,
ensuring the bulb of the thermometer is level with the sample.

o Clamp the Thiele tube to a stand and fill it with heating oil, ensuring the side arm is also
filled.

o Insert the thermometer and the attached sample tube into the Thiele tube, positioning the
sample in the main body of the tube.

o Gently heat the side arm of the Thiele tube with a small flame or a heating mantle.[8][9]
Convection currents will ensure uniform heating of the oil bath.[9]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the sample has
exceeded the external pressure.

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
is drawn into the capillary tube.[7][8][9] Record this temperature.

o Itis good practice to repeat the measurement to ensure accuracy.

2. Boiling Point Determination by Distillation
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For larger sample volumes (> 5 mL), a simple distillation provides both purification and an

accurate boiling point measurement.[7][10][11]

e Apparatus:

o

[¢]

o

[e]

o

[¢]

[¢]

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips or a magnetic stirrer

Stand, clamps, and tubing

e Procedure:

o

Place the diethyl methyl malonate sample (at least 5-10 mL) into the distillation flask
along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Assemble the simple distillation apparatus, ensuring all joints are securely fastened.

Position the thermometer so that the top of its bulb is level with the bottom of the side arm
leading to the condenser. This placement ensures the thermometer measures the
temperature of the vapor that is in thermal equilibrium with the boiling liquid.

Begin heating the distillation flask.

Observe the temperature as the liquid begins to boil and the vapor rises. A ring of
condensing vapor should be visible on the walls of the flask and should rise to immerse
the thermometer bulb.[8]

The temperature will stabilize as the vapor passes into the condenser and the distillate
begins to collect in the receiving flask.
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o Record the stable temperature reading on the thermometer. This is the boiling point of the
liquid.

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

Synthesis Pathway of Diethyl Methyl Malonate

A primary method for the synthesis of diethyl methyl malonate is the malonic ester synthesis,
which involves the alkylation of diethyl malonate.[1][6][12] This reaction is a cornerstone of
organic synthesis for forming carbon-carbon bonds.

The process begins with the deprotonation of diethyl malonate by a suitable base, typically
sodium ethoxide, to form a resonance-stabilized enolate. This enolate then acts as a
nucleophile, attacking an alkylating agent such as methyl iodide in an SN2 reaction to yield
diethyl methyl malonate.[12][13]

Overall Reaction

/ \ / A
é Diethyl Malonate + Sodium Ethoxide + Methyl lodide Il—>i Diethyl Methyl Malonate + Sodium lodide + Ethanol |
N / \. /

Step 1: Deprotonation

Sodium Ethoxide (Base)

» Enolate Ir Ethanol

Diethyl Malonate

Step 2: Nucleophilic Attack (SN2)
g —
" Diethyl Methyl Malonate Sodium lodide

Methy! lodide (Alkylating Agent)
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Click to download full resolution via product page

Caption: Synthesis of Diethyl Methyl Malonate via Malonic Ester Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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